N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C29H29N7O2/c1-37-23-13-14-26(38-2)25(19-23)31-27-24-20-30-36(22-11-7-4-8-12-22)28(24)33-29(32-27)35-17-15-34(16-18-35)21-9-5-3-6-10-21/h3-14,19-20H,15-18H2,1-2H3,(H,31,32,33)
• InChI Key: COJVLZCLHOAZTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC2=C3C=NN(C3=NC(=N2)N4CCN(CC4)C5=CC=CC=C5)C6=CC=CC=C6
• Molecular Formula: C29H29N7O2
• Molecular Weight: 507.6 g/mol
• CAS No.: 921470-24-8

Description

N-(2,5-dimethoxyphenyl)-1-phenyl-6-(4-phenylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C29H29N7O2 and its molecular weight is 507.598. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their biological activities, demonstrating the versatility of this chemical scaffold in drug discovery. For instance, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives showing cytotoxic and 5-lipoxygenase inhibition activities, suggesting potential applications in cancer and inflammation research (Rahmouni et al., 2016). Similarly, Abdellatif et al. (2014) prepared pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested them for antitumor activity against the MCF-7 human breast adenocarcinoma cell line, revealing compounds with potent inhibitory activities (Abdellatif et al., 2014).

Antimicrobial and Antitubercular Applications

The structural flexibility of pyrazolo[3,4-d]pyrimidines allows for the development of compounds with significant antimicrobial and antitubercular properties. Sutherland et al. (2022) designed and synthesized a novel series of pyrazolo[1,5-a]pyrimidin-7-amines as inhibitors of Mycobacterium tuberculosis, demonstrating the potential of this scaffold in addressing tuberculosis (Sutherland et al., 2022).

Anticancer Research

Pyrazolo[3,4-d]pyrimidines have also been explored for their anticancer activities. For example, research by Abdellatif et al. (2014) on pyrazolo[3,4-d]pyrimidin-4-one derivatives showed promising antitumor activities, especially against breast cancer cell lines, highlighting their potential in anticancer research (Abdellatif et al., 2014).